Cas no 1904308-17-3 (N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-4-fluoro-2-methylbenzenesulfonamide)

• Product Name: N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-4-fluoro-2-methylbenzenesulfonamide
• CAS No: 1904308-17-3
• MF: C₁₅H₁₆FN₅O₂S
• MW: 349.383244514465
• CID: 6220863
• PubChem ID: 92073454
• Update Time: 2025-05-19

N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-4-fluoro-2-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-4-fluoro-2-methylbenzenesulfonamide
• F6445-3798
• 1904308-17-3
• 4-fluoro-2-methyl-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]benzenesulfonamide
• 4-fluoro-2-methyl-N-(3-{[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}propyl)benzene-1-sulfonamide
• AKOS025336817

• Inchi： 1S/C15H16FN5O2S/c1-11-7-13(16)4-5-14(11)24(22,23)20-6-2-3-12-8-17-15-18-10-19-21(15)9-12/h4-5,7-10,20H,2-3,6H2,1H3
• InChI Key： DEZSWGZXZHFSPY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C)F)(NCCCC1C=NC2=NC=NN2C=1)(=O)=O

Computed Properties

• Exact Mass: 349.10087411g/mol
• Monoisotopic Mass: 349.10087411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 97.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-4-fluoro-2-methylbenzenesulfonamide

Comprehensive Analysis of N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-4-fluoro-2-methylbenzenesulfonamide (CAS No. 1904308-17-3)

The compound N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-4-fluoro-2-methylbenzenesulfonamide (CAS No. 1904308-17-3) is a sulfonamide derivative with a unique [1,2,4]triazolo[1,5-a]pyrimidine core. This structure combines a fluorinated aromatic ring and a triazolopyrimidine moiety, making it a subject of interest in medicinal chemistry and drug discovery. Researchers are increasingly exploring its potential applications in kinase inhibition and targeted therapies, aligning with current trends in precision medicine.

One of the most searched questions in AI-driven drug discovery platforms revolves around the structure-activity relationship (SAR) of triazolopyrimidine derivatives. The N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl) side chain in this compound is particularly noteworthy for its role in enhancing binding affinity to specific biological targets. Recent studies highlight its potential in modulating protein-protein interactions (PPIs), a hot topic in oncology research and neurodegenerative disease therapeutics.

The 4-fluoro-2-methylbenzenesulfonamide group contributes to the compound's pharmacokinetic properties, such as improved metabolic stability and blood-brain barrier (BBB) penetration. These attributes are critical for CNS drug development, a field gaining traction due to the rising demand for neuroprotective agents. Users frequently search for "sulfonamide-based CNS drugs" or "fluorinated compounds in neuroscience", reflecting the growing interest in this area.

From a synthetic chemistry perspective, the preparation of CAS No. 1904308-17-3 involves multi-step heterocyclic synthesis, often leveraging Pd-catalyzed cross-coupling reactions. This aligns with the industry's shift toward green chemistry and catalytic efficiency, topics frequently queried in academic databases and patent literature. The compound's logP and solubility profiles also make it a candidate for formulation optimization, another trending subject in pharmaceutical sciences.

In summary, N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-4-fluoro-2-methylbenzenesulfonamide represents a promising scaffold for multi-target drug design. Its relevance to personalized medicine and computational chemistry ensures its continued exploration in both academic and industrial settings. As search trends indicate, the integration of AI-driven molecular modeling with experimental validation will further unlock its potential.